5-(Chloromethyl)nicotinicacid

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 5-(chloromethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H6ClNO2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4H,2H2,(H,10,11)
• InChI Key: MQBJBQRKAWHFJF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1C(=O)O)CCl

Description

This modification enhances its reactivity, making it a valuable intermediate in pharmaceutical synthesis and organic chemistry. These analogs are critical in drug development, agrochemicals, and materials science due to their unique electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

5-(Chloromethyl)nicotinic acid can be synthesized through several methods. One common approach involves the chloromethylation of nicotinic acid. This reaction typically uses formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction conditions often require heating to facilitate the formation of the chloromethyl group.

Industrial Production Methods

On an industrial scale, the production of nicotinic acid derivatives, including 5-(Chloromethyl)nicotinic acid, often involves the oxidation of 5-ethyl-2-methylpyridine with nitric acid. This method is widely used due to its efficiency and scalability. it also produces nitrous oxide as a by-product, which poses environmental challenges .

Chemical Reactions Analysis

Types of Reactions

5-(Chloromethyl)nicotinic acid undergoes various chemical reactions, including:

Oxidation: The chloromethyl group can be oxidized to form a carboxylic acid group.

Reduction: The chloromethyl group can be reduced to a methyl group.

Substitution: The chlorine atom in the chloromethyl group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide or sodium thiolate under mild conditions.

Major Products

Oxidation: 5-Carboxymethyl nicotinic acid.

Reduction: 5-Methyl nicotinic acid.

Substitution: Various substituted nicotinic acid derivatives depending on the nucleophile used.

Scientific Research Applications

5-(Chloromethyl)nicotinic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a building block for the synthesis of biologically active compounds.

Medicine: Derivatives of nicotinic acid, including 5-(Chloromethyl)nicotinic acid, are investigated for their potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: It is used in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(Chloromethyl)nicotinic acid involves its interaction with various molecular targets. The chloromethyl group can undergo nucleophilic substitution reactions, leading to the formation of covalent bonds with biological molecules. This can result in the modulation of enzyme activity or receptor function, thereby exerting its biological effects .

Comparison with Similar Compounds

The following section compares 5-(Chloromethyl)nicotinic acid with key analogs, focusing on structural features, physicochemical properties, and applications.

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Substituent Positions	Key Properties
5-Chloro-2-hydroxynicotinic acid	C₆H₃ClNO₃	172.54	38076-80-1	5-Cl, 2-OH, 3-COOH	High acidity (pKa ~2.5), polar
5-Chloro-2-hydroxy-6-methylnicotinic acid	C₇H₆ClNO₃	187.58	117449-75-9	5-Cl, 2-OH, 6-CH₃, 3-COOH	Reduced solubility in water
Methyl 6-chloronicotinate	C₇H₆ClNO₂	171.58	59237-53-5	6-Cl, 3-COOCH₃	Lipophilic, esterified carboxyl
5-Chlorothiophene-2-carboxylic acid	C₅H₃ClO₂S	162.59	24065-33-6	5-Cl, 2-COOH (thiophene ring)	Enhanced thermal stability

Key Observations :

• Reactivity : The chloromethyl group in 5-(Chloromethyl)nicotinic acid is expected to undergo nucleophilic substitution more readily than chloro or hydroxyl groups in analogs like 5-Chloro-2-hydroxynicotinic acid .
• Solubility : Methylation or esterification (e.g., Methyl 6-chloronicotinate) increases lipophilicity, whereas hydroxyl groups (e.g., 5-Chloro-2-hydroxynicotinic acid) enhance polarity .
• Stability : Thiophene-based analogs (e.g., 5-Chlorothiophene-2-carboxylic acid) exhibit superior thermal stability due to aromatic sulfur .

Pharmaceutical Intermediates

• 5-Chloro-2-hydroxy-6-methylnicotinic acid is used in synthesizing antibiotics and kinase inhibitors. Its methyl group improves membrane permeability in drug candidates .
• Methyl 5-amino-6-chloronicotinate (CAS 211915-96-7) serves as a precursor for antimalarial agents, with the amino group enabling further functionalization .

Catalysis and Material Science

• Chloromethyl-substituted polymers (e.g., chloromethyl polystyrene) are employed in ion-exchange resins. However, crosslinking issues arise during reactions with hydroxyquinoline derivatives, limiting their utility .
• 5-Chloro-2-hydroxynicotinic acid acts as a ligand in metal-organic frameworks (MOFs), leveraging its chelating hydroxyl and carboxyl groups .